Cas no 103980-61-6 (4(3H)-Pyrimidinone,5-dodecyl-6-methyl-)

4(3H)-Pyrimidinone,5-dodecyl-6-methyl- structure
103980-61-6 structure
Product Name:4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
CAS No:103980-61-6
MF:C17H30N2O
MW:278.432904720306
CID:156139
PubChem ID:135854966
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-dodecyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
    • 5-dodecyl-6-methyl-1H-pyrimidin-4-one
    • 4-Pyrimidinol, 5-dodecyl-6-methyl-
    • 5-Dodecyl-6-methyl-4-pyrimidinol
    • 5-dodecyl-6-methylpyrimidin-4(1H)-one
    • DTXSID80146192
    • 103980-61-6
    • CID 3025548
    • 5-dodecyl-4-methyl-1H-pyrimidin-6-one
    • 5-Dodecyl-6-methylpyrimidin-4(3H)-one
    • Inchi: 1S/C17H30N2O/c1-3-4-5-6-7-8-9-10-11-12-13-16-15(2)18-14-19-17(16)20/h14H,3-13H2,1-2H3,(H,18,19,20)
    • InChI Key: KMKURCSWXPDGSU-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=CN1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 278.236
  • Monoisotopic Mass: 278.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.9
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 384.9°Cat760mmHg
  • Flash Point: 186.6°C
  • Refractive Index: 1.512
  • PSA: 41.46
  • LogP: 4.95400
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd